
Veratric acid physical and chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Veratric Acid

Cat. No.: B131383 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Veratric Acid

Introduction
Veratric acid, systematically known as 3,4-dimethoxybenzoic acid, is a phenolic compound

derived from various plant sources, including fruits and vegetables.[1] It is a derivative of

protocatechuic acid and finds utility as an intermediate in the synthesis of pharmaceuticals,

particularly antipyretic analgesics and antirheumatics, as well as in the production of certain

dyes.[2] This document provides a comprehensive overview of the physical and chemical

properties of veratric acid, tailored for researchers, scientists, and professionals in drug

development.

Physical and Chemical Properties
The fundamental physical and chemical properties of veratric acid are summarized in the

tables below, providing a consolidated reference for laboratory and research applications.

Table 1: General and Physical Properties of Veratric Acid
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Property Value Source(s)

Molecular Formula C₉H₁₀O₄ [1][3][4]

Molecular Weight 182.17 g/mol [1][3][5]

Appearance

White to off-white or pale

yellow crystalline powder.[1][3]

[6]

[1][3][6]

Melting Point 179-182 °C [1][2][7]

Boiling Point
302-303 °C (estimated at 760

mm Hg)
[6]

Flash Point 120.9 °C [8]

pKa 4.35 ± 0.10 (Predicted) [1][8]

logP (o/w) 1.610 [1][6]

Vapor Pressure 0.000423 mmHg at 25°C [8]

Table 2: Solubility of Veratric Acid
Solvent Solubility Temperature Source(s)

Water
Slightly soluble; 0.5

g/L
14 °C [1][6]

0.051 g/100g of

solvent
298.2 K [9]

Methanol Soluble - [3]

Ethanol Soluble - [8]

Ether Soluble - [6][8]

DMSO 36 mg/mL - [10][11]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of veratric acid.
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¹H NMR: Spectra available.[12][13]

¹³C NMR: Spectra available.[12]

Infrared (IR) Spectroscopy: IR spectra, typically showing characteristic peaks for the

carboxylic acid and methoxy functional groups, are available.[12][14]

Mass Spectrometry (MS): Mass spectral data, including electron ionization (EI) mass

spectra, are available for the determination of the molecular weight and fragmentation

pattern.[5][12][14]

Chemical Properties and Reactivity
Veratric acid is a stable compound under normal conditions.[1][8][15] It is incompatible with

strong oxidizing agents and strong reducing agents.[1][8][15] Hazardous decomposition

products upon combustion include carbon monoxide and carbon dioxide.[15]

Experimental Protocols
Determination of pKa by UV-Vis Spectrophotometry
This protocol is a general method for determining the acid dissociation constant (pKa) of a

compound like veratric acid using UV-Vis spectrophotometry.

Preparation of Stock Solution: A stock solution of veratric acid is prepared in a suitable

solvent, such as methanol, at a known concentration (e.g., 1.0 mmol L⁻¹).[16]

Preparation of Buffer Solutions: A series of buffer solutions with a range of known pH values

is prepared.

Sample Preparation: A small aliquot of the veratric acid stock solution is added to each

buffer solution in a cuvette to achieve a final desired concentration.[16]

Spectrophotometric Measurement: The absorption spectrum of each solution is recorded at

different pH values using a UV-Vis spectrophotometer.[16]

Data Analysis: The pKa is determined by analyzing the changes in absorbance at specific

wavelengths as a function of pH. This can be done by identifying the isosbestic points and
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applying the Henderson-Hasselbalch equation.[16]

Workflow for pKa Determination

Preparation

Measurement

Analysis

Prepare Veratric Acid Stock Solution

Mix Stock Solution with Buffers

Prepare Buffer Solutions of Varying pH

Measure UV-Vis Absorbance Spectra

Plot Absorbance vs. pH

Determine Isosbestic Points

Calculate pKa using Henderson-Hasselbalch Equation

Click to download full resolution via product page

Determination of Solubility
The solubility of veratric acid in various solvents can be determined using a dynamic method.

[17]
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Sample Preparation: A known amount of veratric acid is added to a known volume of the

solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature until equilibrium is reached.

Phase Separation: The saturated solution is allowed to stand, and the undissolved solid is

separated from the liquid phase, often by centrifugation or filtration.

Concentration Measurement: The concentration of veratric acid in the supernatant is

determined using a suitable analytical technique, such as HPLC or UV-Vis spectroscopy.[9]

[18] For low solubility, as in water, UV-Vis spectroscopy at a specific wavelength (e.g., 258

nm) is an alternative to gravimetric methods.[9]

Data Correlation: The experimental solubility data can be correlated with temperature using

thermodynamic models like the modified Apelblat equation.[17]

Biological Activity and Signaling Pathways
Veratric acid exhibits various biological activities, including antioxidant and anti-inflammatory

effects.[1][10] It has been shown to interact with several key signaling pathways.

Nrf2 Signaling Pathway
Veratric acid can alleviate liver ischemia/reperfusion injury by activating the Nrf2 signaling

pathway.[19][20] This activation leads to the upregulation of downstream antioxidant proteins

such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO-1), thereby

protecting cells from oxidative stress.[19][20]
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Veratric Acid and the Nrf2 Pathway
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PI3K/Akt and MAPK Signaling Pathways
In lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells, veratric acid has been

shown to inhibit the activation of the PI3K/Akt pathway.[1] Furthermore, it can dephosphorylate

members of the mitogen-activated protein kinase (MAPK) family, including p38, ERK, and JNK.

[21] These actions contribute to its anti-inflammatory effects by suppressing the production of

inflammatory mediators like nitric oxide (NO), interleukin-6 (IL-6), and interferon-γ (IFN-γ).[21]
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Inhibitory Effects of Veratric Acid
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Conclusion
Veratric acid is a well-characterized compound with defined physical, chemical, and spectral

properties. Its stability and known reactivity make it a reliable intermediate in chemical

synthesis. Furthermore, its demonstrated biological activities, particularly its antioxidant and

anti-inflammatory effects mediated through the Nrf2, PI3K/Akt, and MAPK signaling pathways,

highlight its potential for further investigation in drug discovery and development. This guide

provides essential technical data to support ongoing and future research involving this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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